Cas no 2758002-33-2 (3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid)

• Product Name: 3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid
• CAS No: 2758002-33-2
• MF: C₁₁H₁₈F₃NO₄S
• MW: 317.325132846832
• CID: 6196564
• PubChem ID: 165978124
• Update Time: 2025-06-16

3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37336096
• 3-(cyclohexanesulfonyl)azetidine; trifluoroacetic acid
• 2758002-33-2
• 3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid

• Inchi： 1S/C9H17NO2S.C2HF3O2/c11-13(12,9-6-10-7-9)8-4-2-1-3-5-8;3-2(4,5)1(6)7/h8-10H,1-7H2;(H,6,7)
• InChI Key： TZKVDGRNZJTOGN-UHFFFAOYSA-N
• SMILES： S(C1CNC1)(C1CCCCC1)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 317.09086372g/mol
• Monoisotopic Mass: 317.09086372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid

Comprehensive Overview of 3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid (CAS No. 2758002-33-2)

3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid (CAS No. 2758002-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclohexanesulfonyl group attached to an azetidine ring, combined with trifluoroacetic acid (TFA) as a counterion. This combination enhances its solubility and stability, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for sulfonyl-containing compounds like 3-(Cyclohexanesulfonyl)azetidine has surged, particularly in the field of medicinal chemistry. Researchers are increasingly exploring its potential as a building block for small molecule inhibitors and protease-targeting drugs. The azetidine ring, known for its conformational rigidity, contributes to improved binding affinity in drug-receptor interactions, a topic frequently searched in AI-driven drug design platforms.

The inclusion of trifluoroacetic acid in this compound addresses one of the key challenges in synthetic chemistry: achieving high purity and yield. TFA is widely used as a protecting group remover and catalyst, which aligns with current trends in green chemistry and sustainable synthesis. These keywords are highly relevant in SEO, as users often search for eco-friendly alternatives in chemical processes.

From an analytical perspective, CAS No. 2758002-33-2 is characterized by advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quality control, a critical aspect for laboratories and manufacturers. The compound’s molecular weight and logP value are also frequently queried by researchers, reflecting its importance in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Another trending application of 3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid lies in peptide synthesis. The sulfonyl group acts as a versatile linker, enabling the creation of peptide conjugates with enhanced bioavailability. This aligns with the growing interest in bioconjugation techniques, a hot topic in both academic and industrial settings.

In summary, 3-(Cyclohexanesulfonyl)azetidine; trifluoroacetic acid (CAS No. 2758002-33-2) represents a multifaceted compound with broad applicability in pharmaceutical research, catalysis, and material science. Its unique structure and functional groups make it a subject of ongoing exploration, particularly in the context of drug development and sustainable chemistry.